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This guide provides a detailed methodology for validating the memory model of the GEM-5
simulator, a crucial step for ensuring trustworthy results in computer architecture research.[1][2]
Validation involves comparing simulation outputs against a known baseline—either real
hardware or a previously validated simulator—to quantify and minimize inaccuracies.[3][4] This
document outlines the experimental workflow, protocols for key validation experiments, and
comparative data from a sample validation study.

Validation Methodology: A Systematic Approach

The core of GEM-5 memory model validation is a systematic process of comparison and
refinement. The primary metrics for comparison are typically memory bandwidth and average
access latency, as these directly impact overall system performance.[1][5] The methodology
focuses on isolating memory components (like DRAM or caches) to pinpoint sources of error.[1]

Key Methodological Steps:

« |solate the Component: Test individual memory components in isolation first (e.g., DRAM
models, cache hierarchy) before validating the entire subsystem.[1] This prevents
inaccuracies from other components, such as processor models, from confounding the
results.[1][4][5]
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o Select a Reference: Choose a reliable baseline for comparison. For DRAM models, a
validated, cycle-accurate simulator like DRAMSIm3 is often used as a reference.[1][5] For
the complete memory subsystem, performance counters from real hardware (e.g., an Intel
Core i7 or ARM processor) are the gold standard.[3][6]

e Use Synthetic and Standard Benchmarks: Employ synthetic traffic generators to stress
specific memory behaviors and standard benchmarks to represent realistic workloads.[1][3]

o Configure and Run: Configure the GEM-5 model to match the reference system's
architecture as closely as possible.[3][4] Run identical benchmarks on both GEM-5 and the
reference platform.

e Analyze and Refine: Compare the performance metrics (latency, bandwidth, cache misses,
etc.) and calculate the error rate. Use the discrepancies to identify and correct sources of
inaccuracy in the GEM-5 model.[3]

Validation Workflow Diagram

The following diagram illustrates the general workflow for validating the GEM-5 memory model
against a real hardware target.
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Caption: Workflow for GEM-5 memory model validation against real hardware.
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Experimental Protocols

Here are detailed protocols for two key validation experiments.
Experiment 1: DRAM Model Validation using Synthetic Traffic

e Objective: To validate the bandwidth and latency of GEM-5's DRAM models (e.g., DDR4)
against a trusted reference simulator like DRAMSIm3.[1][5]

o Methodology:

o Setup: Configure a simple simulation in GEM-5 with only a traffic generator and a memory
controller connected to the DRAM model under test.[5] No CPU model is needed, which
isolates the DRAM performance.[1][4]

o Reference: Set up the identical DRAM configuration (e.g., DDR4_2400_16x4) in
DRAMSIim3.

o Traffic Generation: Use a synthetic traffic generator, such as GEM-5's PyTrafficGen, to
create various access patterns (e.g., sequential, random) and stress the DRAM model
with different demand bandwidths.[1]

o Data Collection:

» In GEM-5, measure the achieved bandwidth and average access latency from the
simulation statistics.

» In DRAMSIm3, collect the corresponding bandwidth and latency metrics.

o Analysis: Plot the measured bandwidth and latency from both simulators against the
demand bandwidth. The results should be closely aligned, ideally within 5% for validated
models.[1] A common visualization is a "hockey stick" graph for latency, which should
show a sharp increase as demand approaches the DRAM's maximum bandwidth.[5]

Experiment 2: Full Memory Subsystem Validation with a Standard Benchmark

e Objective: To validate the entire memory subsystem (caches and DRAM) by comparing
GEM-5's performance with a real hardware system running a memory-intensive benchmark.
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o Methodology:

o Hardware Setup: Select a target hardware platform (e.g., an Intel Skylake-based
machine).[4] Document its memory hierarchy specifications: L1/L2/L3 cache sizes,
associativities, latencies, and DRAM configuration.[7]

o GEM-5 Configuration:
» Use an appropriate CPU model (e.g., DerivO3CPU for an out-of-order core).[3]

» Configure the Ruby cache coherence protocol to model the hardware's hierarchy.[4] For
instance, use a two-level cache model (L1 and L2) to approximate a three-level
hierarchy if a direct match isn't available.[4]

» Use a validated DRAM model from the previous experiment as the main system
memory.[1]

o Benchmark: Use a benchmark that heavily stresses the memory system, such as the
RandomAccess benchmark, which is measured in Giga-Updates Per Second (GUPS).[1]
[4] The STREAM benchmark is also a good choice for measuring sustainable memory
bandwidth.[8]

o Data Collection:

» On the real hardware, use tools like perf to measure performance counters for CPU
cycles, instructions, and cache misses.[3] Run the GUPS benchmark to get a hardware
baseline value.

» In GEM-5's Full System (FS) mode, run the same benchmark. Extract the
corresponding statistics from the stats.txt output file after the simulation.[9]

o Analysis: Compare the GUPS value from hardware with the simulated value. Calculate the
percentage error to quantify the model's accuracy. Studies have shown it's possible to
achieve an error rate of around 10% with careful configuration.[1][2][4]

Comparative Performance Data
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Validating a simulator is an iterative process of refinement. Initial comparisons can reveal
significant errors, which can be reduced by tuning the model.[3][10] The table below presents
sample data from a validation study comparing a GEM-5 model of an Intel Skylake architecture
against the real hardware using the GUPS (Giga-Updates Per Second) benchmark.

Intel Skylake GEM-5 Model
Parameter . Notes
(Hardware) (Configured)
. . Matched hardware
L1 Cache 32 KiB, 8-way assoc. 32 KiB, 8-way assoc. o
specifications.
) 16 MiB, 16-way L2 in GEM-5 used to
L2 Cache 256 KiB, 4-way assoc.
assoc. model L2/L3.[4][7]
16 MiB, 16-way Size and associativity
L3 Cache N/A ) ]
assoc. combined into L2.[4]
Matched hardware
L1 Latency 4 cycles 4 cycles o
specifications.
Weighted average of
L2 Latency 12 cycles 40 cycles ]
L2/L3 latencies.[4][7]
Performance 0.39 GUPS 0.43 GUPS ~10% Error

Table based on data from Samani and Lowe-Power, ISCA 2022.[7]

This data shows that even with approximations in the cache hierarchy configuration, a carefully
tuned GEM-5 model can achieve a performance estimate within approximately 10% of the real
hardware for a memory-intensive workload.[2][4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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